Cas no 2369-25-7 (Benzenesulfonic acid, 4-amino-3-fluoro-)

• Product Name: Benzenesulfonic acid, 4-amino-3-fluoro-
• CAS No: 2369-25-7
• MF: C₆H₆FNO₃S
• MW: 191.18014383316
• MDL: MFCD20696458
• CID: 2935118
• Update Time: 2025-06-28

Benzenesulfonic acid, 4-amino-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-amino-3-fluoro-

• MDL： MFCD20696458
• Inchi： 1S/C6H6FNO3S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3H,8H2,(H,9,10,11)
• InChI Key： RIBJIKMOCULTTG-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(N)C(F)=C1

Additional information on Benzenesulfonic acid, 4-amino-3-fluoro-

Benzenesulfonic Acid, 4-Amino-3-Fluoro-: A Versatile Compound in Pharmaceutical and Material Sciences

Benzenesulfonic acid, 4-amino-3-fluoro- (CAS No. 2369-25-7) represents a significant compound in the field of organic chemistry, with its unique structural characteristics and functional groups enabling diverse applications in pharmaceuticals, materials science, and chemical synthesis. This molecule, characterized by a benzene ring substituted with a sulfonic acid group at the 1-position and functional groups at the 3- and 4-positions, has garnered attention for its potential in drug development and advanced material design. Recent studies have highlighted its role in modulating biological activity and its compatibility with modern synthetic methodologies.

The 4-amino-3-fluoro substituents on the benzene ring contribute to the compound’s distinct chemical properties. The amino group provides a nucleophilic site, while the fluorine atom introduces steric and electronic effects that influence reactivity and selectivity. These features make the compound a valuable intermediate in the synthesis of various pharmaceuticals and functional materials. Researchers have explored its applications in the development of anti-inflammatory agents and as a building block for polymer synthesis, emphasizing its adaptability across different scientific domains.

Recent advancements in Benzenesulfonic acid, 4-amino-3-fluoro- research have focused on its potential in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for designing selective inhibitors of inflammatory cytokines. The compound’s ability to modulate cellular signaling pathways through its sulfonic acid group has been linked to its anti-inflammatory properties, offering new avenues for therapeutic applications. This highlights the compound’s relevance in addressing chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic perspective, the 4-amino-3-fluoro substitution pattern enables the compound to participate in various reaction mechanisms, including electrophilic aromatic substitution and nucleophilic substitution. Its compatibility with modern catalytic methods has been further explored in recent studies, where it was used as a precursor for the synthesis of heterocyclic compounds with potential pharmaceutical applications. The ability to fine-tune its reactivity through functional group modifications underscores its importance in combinatorial chemistry approaches.

Another notable area of research involves the compound’s role in material science. A 2024 study in the Advanced Materials journal highlighted its application in the development of functional polymers for biomedical devices. The sulfonic acid group’s hydrophilic nature and the fluorine atom’s electron-withdrawing effect were found to enhance the material’s biocompatibility and surface properties. This has led to its use in the fabrication of coatings for medical implants and drug delivery systems, where controlled release and surface interactions are critical.

Recent studies have also emphasized the compound’s potential in environmental applications. Researchers have explored its use in the synthesis of catalytic materials for wastewater treatment, where its functional groups contribute to the adsorption and degradation of organic pollutants. The ability to tailor its chemical properties for specific applications underscores its versatility in addressing global challenges related to environmental sustainability.

From a synthetic standpoint, the Benzenesulfonic acid, 4-amino-3-fluoro- molecule is often used as a key intermediate in the preparation of more complex compounds. Its synthesis typically involves multi-step processes, including sulfonation, fluorination, and amination reactions. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for its production, aligning with the growing emphasis on sustainable chemical practices.

The 4-amino-3-fluoro substitution pattern also plays a crucial role in the compound’s reactivity. For instance, the amino group can act as a directing group in electrophilic substitutions, while the fluorine atom can influence the electronic distribution across the benzene ring. These properties have been exploited in the design of novel synthetic routes, enabling the creation of compounds with tailored functionalities for specific applications.

Recent research has also explored the compound’s potential in the development of nanomaterials. A 2023 study published in Nano Letters demonstrated its use as a ligand in the synthesis of metal-organic frameworks (MOFs) with enhanced catalytic properties. The sulfonic acid group’s ability to coordinate with metal ions and the fluorine atom’s role in stabilizing the framework structure were key factors in achieving the desired material properties.

Moreover, the compound’s structural flexibility allows it to be incorporated into various polymer matrices. This has led to its application in the development of smart materials that respond to environmental stimuli, such as pH or temperature changes. Such materials have potential applications in drug delivery systems, where controlled release of therapeutic agents can be achieved through reversible chemical interactions.

The Benzenesulfonic acid, 4-amino-3-fluoro- molecule’s unique combination of functional groups makes it a valuable component in the design of multifunctional materials. Its ability to interact with both organic and inorganic components has been leveraged in the creation of hybrid materials with enhanced mechanical and chemical properties. These materials find applications in industries ranging from electronics to biomedical engineering.

From a pharmaceutical perspective, the compound’s role as a building block for more complex molecules continues to be a focus of research. Recent studies have investigated its potential in the synthesis of small-molecule drugs targeting specific disease pathways. The sulfonic acid group’s ability to modulate protein-ligand interactions has been particularly emphasized in the development of inhibitors for enzymes involved in metabolic disorders.

Additionally, the compound’s structural features have been explored for their role in the design of prodrugs. By incorporating the 4-amino-3-fluoro substituents, researchers have been able to create molecules that are more stable in the bloodstream and exhibit improved bioavailability. This has been particularly relevant in the development of drugs for systemic diseases, where targeted delivery and prolonged action are essential.

Recent advancements in computational chemistry have also contributed to the understanding of the compound’s behavior. Molecular modeling studies have been used to predict its reactivity and interactions with various substrates, enabling the design of more efficient synthetic routes. These computational tools have become indispensable in optimizing the compound’s properties for specific applications.

Looking ahead, the Benzenesulfonic acid, 4-amino-3-fluoro- molecule is poised to play an even greater role in scientific innovation. Its adaptability to different synthetic methodologies and its potential for functionalization make it a promising candidate for the development of new materials and drugs. As research continues to uncover its diverse applications, the compound is expected to remain a key player in both academic and industrial settings.

In conclusion, the Benzenesulfonic acid, 4-amino-3-fluoro- molecule exemplifies the intersection of chemistry and innovation. Its unique structural features and functional properties have made it a valuable component in drug discovery, material science, and environmental applications. As researchers continue to explore its potential, the compound is likely to contribute to the advancement of multiple scientific fields, underscoring its significance in modern chemistry.